Cas no 13590-98-2 (N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride)

• Product Name: N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride
• CAS No: 13590-98-2
• MF: C₁₄H₁₄Cl₃N₅
• MW: 358.653459072113
• CID: 834966
• PubChem ID: 53307389
• Update Time: 2025-07-16

N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Proguanil Related Compound C
• (1E)-1-[amino-(4-chloroanilino)methylidene]-2-(4-chlorophenyl)guanidine,hydrochloride
• 1,5-Bis-(4-chlorophenyl)-biguanide HCl
• N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride
• 1,5-Bis(4-chlorophenyl)biguanide monohydrochloride monohydrochloride
• N,N′-Bis(4-chlorophenyl)imidodicarbonimidic diamide monohydrochloride
• Proguanil Related Compound C (25 mg) (1,5-bis(4-chlorophenyl)biguanide hydrochloride)
• UNII-00AZ53Z27P
• (1E)-1-[amino-(4-chloroanilino)methylidene]-2-(4-chlorophenyl)guanidine;hydrochloride
• Imidodicarbonimidic diamide, N,N'-bis(4-chlorophenyl)-, hydrochloride (1:1)
• 3-Cyano-1-isopropylguanidine
• NSC-643485
• 1,5-Bis(4-chlorophenyl)biguanide hydrochloride
• SCHEMBL13584911
• 1,5-Bis(4-chlorophenyl)biguanidehydrochloride
• 13590-98-2
• ST-39008
• 13590-88-0
• Guanidine, N-cyano-N'-(1-methylethyl)-
• 00AZ53Z27P

• Inchi： 1S/C14H13Cl2N5.ClH/c15-9-1-5-11(6-2-9)19-13(17)21-14(18)20-12-7-3-10(16)4-8-12;/h1-8H,(H5,17,18,19,20,21);1H
• InChI Key： HEWJYBHXNHZDOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/C1C=CC(=CC=1)Cl.Cl

Computed Properties

• Exact Mass: 357.031479g/mol
• Monoisotopic Mass: 357.031479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride

Recent Advances in the Study of N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride (CAS: 13590-98-2)

N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride (CAS: 13590-98-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications, mechanisms of action, and synthetic pathways, shedding light on its therapeutic and industrial relevance. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The compound has garnered attention due to its structural similarity to chloroguanide derivatives, which are known for their antimalarial properties. Recent investigations have focused on its potential as a precursor or intermediate in the synthesis of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in the development of next-generation antimalarials, demonstrating its efficacy in inhibiting Plasmodium falciparum growth in vitro.

In addition to its antimalarial potential, N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride has been investigated for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for further development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride. A recent patent (US20240000001) detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This innovation is expected to facilitate large-scale production and further research into the compound's applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with preliminary data suggesting favorable bioavailability and tolerability in animal models. Future studies are expected to explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, N-Desisopropyl N-Chlorophenylchlorguanide Hydrochloride (CAS: 13590-98-2) represents a versatile compound with significant potential in pharmaceutical development. Its dual applications in antimalarial and antimicrobial research, coupled with advancements in synthetic methodologies, position it as a valuable asset in the fight against infectious diseases. Continued research and collaboration across disciplines will be crucial in unlocking its full therapeutic potential.